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The quantitative data below summarizes findings from a study that determined the concentration of IRDye

700DX and the targeting agent ABY-029 in various mouse tissues at 24 hours post-injection [1].

Table 1: Tissue Biodistribution of IRDye 700DX and ABY-029 (24 Hours Post-Injection) [1]

Tissue IRDye 700DX (nmol/g) ABY-029 (nmol/g)

Blood 0.11 ± 0.02 0.13 ± 0.03

Liver 1.02 ± 0.39 1.52 ± 0.69

Spleen 0.72 ± 0.16 1.01 ± 0.22

Kidney 14.85 ± 4.67 33.88 ± 6.26

Tumor 0.31 ± 0.08 0.87 ± 0.25

Skin 0.12 ± 0.03 0.16 ± 0.03

Muscle 0.07 ± 0.02 0.09 ± 0.02

Bone 0.11 ± 0.02 0.14 ± 0.03

Lung 0.33 ± 0.08 0.45 ± 0.11
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Tissue IRDye 700DX (nmol/g) ABY-029 (nmol/g)

Heart 0.13 ± 0.03 0.17 ± 0.04

Brain 0.02 ± 0.01 0.02 ± 0.00

Key Pharmacokinetic Insights:

High Renal Clearance: The very high concentration of both dyes in the kidneys indicates that they

are primarily cleared through the renal system [1].
Specific Tumor Uptake: The higher concentration of the EGFR-targeted ABY-029 in tumor tissue

compared to the untargeted IRDye 700DX demonstrates specific receptor-mediated accumulation [1].
Low Background Signal: Low concentrations in muscle, skin, and brain suggest favorable clearance

from non-target tissues, which is beneficial for achieving high signal-to-noise ratios in imaging [1].
Assay Sensitivity: The Lower Limit of Quantification (LLOQ) for the biodistribution assay was

determined to be < 0.4 nM for IRDye 700DX, confirming the method's sensitivity for pharmacokinetic
studies [1].

Experimental Protocols

Protocol 1: Conjugating IRDye 700DX to an Antibody

This protocol is adapted from multiple studies that conjugated IR700 to antibodies like trastuzumab and

panitumumab for in vivo use [2] [3].

Reagents:

Monoclonal Antibody (mAb) of interest (e.g., panitumumab, trastuzumab)
IRDye 700DX NHS ester (LI-COR Biosciences)

Purification buffer: e.g., Phosphate-Buffered Saline (PBS), pH 7.4
Conjugation buffer: 0.1 mol/L Na₂HPO₄, pH 8.6

DMSO (anhydrous)
Purification column (e.g., Sephadex G25, PD-10)

Procedure:
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Preparation: Dialyze the antibody into the conjugation buffer (0.1 mol/L Na₂HPO₄, pH 8.6) to remove

interfering amines like Tris or glycine.
Reaction: Incubate the antibody (1 mg, 6.8 nmol) with IRDye 700DX NHS ester (approximately 60-

67 µg, 30-34 nmol) in a molar ratio of about 1:5 (antibody:dye). The dye should be first dissolved in a
minimal volume of DMSO before adding to the reaction mixture. The total reaction volume is adjusted

with conjugation buffer.
Incubation: React for 1 hour at room temperature, protected from light.

Purification: Purify the reaction mixture using a size-exclusion column (e.g., Sephadex G25)
equilibrated with PBS to remove unreacted dye.

Characterization:
Determine the protein concentration using a protein assay kit (e.g., Coomassie Plus).

Measure the dye concentration by absorbance at 689 nm (molar extinction coefficient for IR700
is ~165,000 M⁻¹cm⁻¹).

Calculate the average number of dye molecules per antibody (Degree of Labeling, DOL). A
DOL of 2-4 is typically targeted [2].

Confirm conjugation and purity by SDS-PAGE.

Protocol 2: Assessing Pharmacokinetics and Biodistribution via
Fluorescence Imaging

This protocol details a method for quantifying dye concentration in blood and tissues using wide-field

fluorescence imaging of samples in glass capillary tubes, which standardizes path length and improves

accuracy [1].

Reagents & Equipment:

Mice administered with IRDye 700DX (or conjugate)
Glass borosilicate capillary tubes

Wide-field fluorescence imaging system
Tissue homogenizer

Heparinized capillary tubes for blood collection

Procedure:

Sample Collection:
Collect blood samples at multiple time points (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24, 48 h) post-
injection via retro-orbital bleed or tail vein.

At the terminal time point (e.g., 24h), euthanize the animal and harvest tissues of interest (e.g.,
tumor, liver, spleen, kidney, muscle).
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Sample Preparation:
Blood: Place whole blood directly into capillary tubes.
Tissues: Homogenize tissues in PBS and transfer the homogenate into capillary tubes.

Imaging and Calibration:
Image the capillary tubes containing samples using the fluorescence imaging system.

Use tissue-specific calibration curves generated by spiking known concentrations of IRDye
700DX into naive whole blood or tissue homogenates. This step is critical for accurate

concentration recovery as optical properties differ between tissues [1].
Data Analysis:

Convert the measured fluorescence intensity to concentration (nM or nmol/g) using the tissue-
specific calibration curves.

Plot concentration versus time to generate pharmacokinetic curves for blood.
Use biodistribution data to calculate % Injected Dose per Gram of tissue (%ID/g).

Experimental Workflow Diagrams

The following diagrams outline the key experimental processes for conjugation and biodistribution studies.
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Start Conjugation Protocol

Dialyze Antibody into
0.1M Na₂HPO₄, pH 8.6

Incubate Antibody with
IRDye 700DX NHS Ester

(1:5 Molar Ratio, 1 Hour, RT)

Purify Reaction Mixture
using Size-Exclusion Chromatography

Characterize Conjugate:
- Protein Assay

- Absorbance at 689 nm
- SDS-PAGE

Conjugate Ready for Use
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Diagram 1: IRDye 700DX-Antibody Conjugation Workflow
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Start PK/BD Study

Administer IRDye 700DX
or Conjugate via Tail Vein

Collect Blood Samples
at Multiple Time Points

Terminal Procedure:
Harvest Tissues

At final time point

Prepare Samples:
- Whole Blood in Capillaries

- Tissue Homogenates in Capillaries

Image Samples using
Wide-Field Fluorescence System

Apply Tissue-Specific
Calibration Curves

Calculate Concentrations
and Generate PK/BD Reports

Study Complete
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Diagram 2: Pharmacokinetic and Biodistribution Study Workflow
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Critical Technical Considerations

Tissue-Specific Calibration: Using a single calibration curve in buffer can lead to significant
inaccuracies. Always generate calibration curves in naive whole blood and tissue homogenates to

account for optical property differences [1].
Paired-Agent Imaging (PAI): For quantifying receptor availability, co-administer IRDye 700DX
conjugated to a targeted molecule (e.g., ABY-029) with a spectrally distinct, untargeted control agent
(e.g., IRDye 680LT). This controls for nonspecific uptake and vascular effects [4] [1].

Dosage: In mouse models, a dose of 2.5 nmol of IRDye 700DX (or an equivalent molar ratio when
conjugated) has been used effectively in paired-agent imaging studies [4].

Animal Models: Orthotopic tumor models may provide more clinically relevant pharmacokinetic and
therapeutic data compared to subcutaneous models, as they better replicate the tumor

microenvironment [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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